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Cat. No.: B15476197 Get Quote

A detailed analysis for researchers and scientists in materials science and drug development.

This guide provides a comparative overview of the magnetic properties of two gadolinium-

based intermetallic compounds: Gd3Pd2 and Gd3Al2. While extensive experimental data is

available for Gd3Al2, information on Gd3Pd2 is comparatively limited in the public domain. This

guide summarizes the known magnetic characteristics of both compounds, drawing from

published research to aid in further investigation and application.

Overview of Magnetic Properties
Both Gd3Pd2 and Gd3Al2 are gadolinium-based intermetallic compounds that exhibit

ferromagnetic behavior. Gadolinium compounds are of significant interest for applications such

as magnetic refrigeration due to their often large magnetocaloric effect (MCE) near their

magnetic ordering temperatures.

Gd3Al2 is a well-characterized compound that orders ferrimagnetically at a relatively high Curie

temperature.[1] It also undergoes a metamagnetic transition at low temperatures under a

sufficiently high magnetic field.[1]

Gd3Pd2 is confirmed to be ferromagnetic, and below 300 K, its magnetic behavior deviates

from the Curie-Weiss law.[2] However, detailed quantitative data on its magnetic ordering

temperature and magnetocaloric properties are not readily available in published literature. It

has been noted that its magnetization is far from saturation even at magnetic fields of up to 20

kOe.[2]
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Quantitative Magnetic Data
The following tables summarize the key quantitative magnetic properties of Gd3Al2. Due to the

limited available data for Gd3Pd2, a direct quantitative comparison is not possible at this time.

Table 1: Magnetic Ordering and Transition Properties of
Gd3Al2

Property Value Conditions

Crystal Structure Tetragonal [2]

Magnetic Ordering Ferrimagnetic Zero external magnetic field[1]

Curie Temperature (Tc) 281 K [1]

Metamagnetic Transition 40-50 K Magnetic field > 3.0 T[1]

Table 2: Magnetocaloric Effect (MCE) of Gd3Al2

Magnetic Field
Change (T)

Adiabatic
Temperature
Change (ΔTad) (K)

Isothermal
Magnetic Entropy
Change (-ΔSm)
(J/kg·K)

Temperature (K)

0 - 2 ~2 - 281

0 - 10 3.4 8.8 50

0 - 10 7.7 7.2 281

Experimental Protocols
The characterization of the magnetic properties of these compounds involves several key

experimental techniques.

Sample Preparation
Polycrystalline samples of Gd3Al2 are typically prepared by arc-melting high-purity gadolinium

and aluminum in an inert atmosphere (e.g., argon). The resulting ingot is often annealed at a

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.researchgate.net/publication/331622510_Magnetic_properties_and_large_magnetocaloric_effect_in_Ho3Pd2_compound
https://vdoc.pub/documents/actinide-elements-and-their-compounds-with-other-elements-part-2-3il6bn2q712g
https://vdoc.pub/documents/actinide-elements-and-their-compounds-with-other-elements-part-2-3il6bn2q712g
https://vdoc.pub/documents/actinide-elements-and-their-compounds-with-other-elements-part-2-3il6bn2q712g
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15476197?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


high temperature for an extended period to ensure homogeneity. The crystal structure is then

confirmed using X-ray diffraction (XRD).

Magnetic Measurements
Magnetic properties are characterized using a vibrating sample magnetometer (VSM) or a

SQUID (Superconducting Quantum Interference Device) magnetometer.

Magnetization vs. Temperature (M-T curves): These measurements are performed to

determine the magnetic ordering temperature (Curie temperature). The sample is cooled in

zero field (ZFC) and then measured while warming in a small applied magnetic field.

Subsequently, the sample is cooled in the same field (FC) and measured again. The Curie

temperature is typically identified as the point of sharpest change in magnetization.

Magnetization vs. Magnetic Field (M-H curves): Isothermal M-H curves are measured at

various temperatures to determine the nature of the magnetic ordering and to look for field-

induced magnetic transitions.

Arrott Plots: The order of the magnetic phase transition can be investigated using Arrott plots

(M² vs. H/M). A positive slope indicates a second-order phase transition, while a negative

slope can indicate a first-order transition. For (GdxTb1-x)3Al2 compounds, Arrott plots

indicated a second-order magnetic phase transition.[1]

Magnetocaloric Effect (MCE) Determination
The MCE can be determined both directly and indirectly.

Direct Measurement: The adiabatic temperature change (ΔTad) is measured by applying a

magnetic field to the sample under adiabatic conditions and measuring the resulting

temperature change with a thermocouple.

Indirect Measurement: The isothermal magnetic entropy change (ΔSm) is calculated from

the magnetization isotherms at different temperatures using the Maxwell relation.

Experimental and Logical Workflow
The following diagram illustrates the typical workflow for the synthesis and characterization of

the magnetic properties of materials like Gd3Al2 and Gd3Pd2.
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Experimental workflow for magnetic material characterization.

Conclusion
This comparative guide highlights the current state of knowledge on the magnetic properties of

Gd3Pd2 and Gd3Al2. Gd3Al2 has been extensively studied, revealing its ferrimagnetic nature,

a Curie temperature of 281 K, and a significant magnetocaloric effect. In contrast, while
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Gd3Pd2 is known to be ferromagnetic, there is a notable lack of detailed, quantitative

experimental data in the public domain. This presents an opportunity for further research to

fully characterize the magnetic and magnetocaloric properties of Gd3Pd2, which would allow

for a more comprehensive comparison and evaluation of its potential for applications in areas

such as magnetic refrigeration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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